N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}-2-nitrobenzamide

• IUPAC Name: N-[4-[4-(2-methylbenzoyl)piperazin-1-yl]phenyl]-2-nitrobenzamide
• InChI: InChI=1S/C25H24N4O4/c1-18-6-2-3-7-21(18)25(31)28-16-14-27(15-17-28)20-12-10-19(11-13-20)26-24(30)22-8-4-5-9-23(22)29(32)33/h2-13H,14-17H2,1H3,(H,26,30)
• InChI Key: BPFLHOUDUQAZMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C25H24N4O4
• Molecular Weight: 444.5 g/mol

Description

N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}-2-nitrobenzamide, also known as MNPA, is a novel small molecule inhibitor that has been extensively studied in recent years. This compound has shown promising results in various scientific research applications, particularly in the field of cancer research.

Mechanism of Action

N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}-2-nitrobenzamide exerts its anti-cancer effects through the inhibition of the protein kinase CK2. CK2 is a serine/threonine kinase that plays a key role in cell proliferation and survival. This compound binds to the ATP-binding site of CK2, thereby inhibiting its activity and leading to the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has also been shown to have anti-inflammatory and anti-angiogenic properties. This compound inhibits the production of pro-inflammatory cytokines and chemokines, and also inhibits the formation of new blood vessels, which is essential for tumor growth.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}-2-nitrobenzamide is its specificity for CK2, which makes it a promising candidate for cancer therapy. However, the limitations of this compound include its poor solubility and stability, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}-2-nitrobenzamide research. One potential direction is the development of more stable and soluble analogs of this compound. Another direction is the investigation of the potential of this compound in combination with other anti-cancer agents, which may enhance its efficacy. Additionally, further studies are needed to investigate the potential of this compound in other disease models, such as inflammatory and autoimmune diseases.

Scientific Research Applications

N-{4-[4-(2-methylbenzoyl)-1-piperazinyl]phenyl}-2-nitrobenzamide has been extensively studied for its potential use in cancer research. It has been found to inhibit the growth of various cancer cell lines, including lung, breast, and prostate cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.